4-{[1-(6-Chloropyridine-2-carbonyl)piperidin-3-yl]sulfonyl}morpholine

• IUPAC Name: (6-chloropyridin-2-yl)-(3-morpholin-4-ylsulfonylpiperidin-1-yl)methanone
• InChI: InChI=1S/C15H20ClN3O4S/c16-14-5-1-4-13(17-14)15(20)18-6-2-3-12(11-18)24(21,22)19-7-9-23-10-8-19/h1,4-5,12H,2-3,6-11H2
• InChI Key: LZGYXBAJOUSQBF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=NC(=CC=C2)Cl)S(=O)(=O)N3CCOCC3
• Molecular Formula: C15H20ClN3O4S
• Molecular Weight: 373.9 g/mol

Description

The compound “4-{[1-(6-Chloropyridine-2-carbonyl)piperidin-3-yl]sulfonyl}morpholine” is a complex organic molecule that contains a morpholine ring, a piperidine ring, and a pyridine ring. These types of compounds are often used in pharmaceuticals and other chemical industries.

Molecular Structure Analysis

The compound contains a morpholine ring, a piperidine ring, and a pyridine ring. The morpholine ring is a six-membered ring with one oxygen atom and one nitrogen atom. The piperidine ring is a six-membered ring with one nitrogen atom. The pyridine ring is a six-membered ring with two double bonds and one nitrogen atom.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of organic reactions. For example, the morpholine ring can participate in nucleophilic substitution reactions, and the pyridine ring can undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include its polarity, its molecular weight, and the presence of functional groups.

Future Directions

The future directions for this compound could involve further studies to determine its potential uses. This could include testing its biological activity, optimizing its synthesis, or investigating its reactivity.